Cas no 1240528-65-7 (2-(2,6-dichlorophenyl)propan-2-amine hydrochloride)

• Product Name: 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride
• CAS No: 1240528-65-7
• MF: C₉H₁₂Cl₃N
• MW: 240.557279586792
• CID: 4579927
• Update Time: 2025-06-11

2-(2,6-dichlorophenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride
• 2-(2,6-dichlorophenyl)propan-2-amine HCl

• Inchi： 1S/C9H11Cl2N.ClH/c1-9(2,12)8-6(10)4-3-5-7(8)11;/h3-5H,12H2,1-2H3;1H
• InChI Key： ANINNMQZKKXFBJ-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)Cl)(N)(C)C.Cl

Experimental Properties

• Melting Point: 236-238 °C

2-(2,6-dichlorophenyl)propan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride

Introduction to 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride (CAS No. 1240528-65-7)

2-(2,6-dichlorophenyl)propan-2-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1240528-65-7, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of dichlorophenyl and propan-2-amine groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The dichlorophenyl moiety in 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride introduces a high degree of lipophilicity and electronic characteristics that can influence its interaction with biological targets. This aspect has been extensively studied in the context of designing novel pharmacophores for therapeutic agents. The propan-2-amine group, on the other hand, provides a basic nitrogen that can engage in hydrogen bonding or ionic interactions, further enhancing the compound's potential as a drug candidate.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The structural framework of 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride has been explored as a potential lead compound for several pharmacological applications. For instance, studies have suggested its utility in the design of compounds that modulate enzyme activity or receptor binding. The dichlorophenyl group's ability to engage in π-stacking interactions with aromatic residues in proteins makes it an attractive feature for drug design, particularly in the development of kinase inhibitors or other enzyme-targeted therapies.

One of the most compelling aspects of 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride is its versatility as a chemical scaffold. Researchers have demonstrated that minor modifications to this core structure can lead to significant changes in biological activity. For example, substituent variations at the amine group or the phenyl ring have been shown to alter binding affinity and selectivity towards specific biological targets. This flexibility makes it an excellent starting point for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

The hydrochloride salt form of 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride enhances its solubility and stability, making it more suitable for various pharmaceutical applications. Solubility is a critical factor in drug formulation, as it affects bioavailability and therapeutic efficacy. By forming a salt with hydrochloric acid, the compound achieves better solubility in aqueous media, which is essential for oral or injectable formulations.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride as a drug candidate. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions with target proteins. These computational methods have revealed promising leads that can be refined through experimental validation. Such integrative approaches combining computational modeling with experimental validation are becoming increasingly prevalent in modern drug discovery pipelines.

The synthesis of 2-(2,6-dichlorophenyl)propan-2-amine hydrochloride involves multi-step organic reactions that highlight the compound's synthetic accessibility. While the exact synthetic route may vary depending on the desired purity and scale of production, common strategies include nucleophilic substitution reactions followed by functional group transformations. The availability of high-quality starting materials and optimized reaction conditions are crucial for achieving high yields and purity levels.

In conclusion, 2-( 2 , 6 -dichlorophenyl)propan - 2 -amine hydrochloride (CAS No. 1240528 - 65 - 7) represents a significant compound in pharmaceutical chemistry with diverse potential applications. Its structural features make it an attractive scaffold for drug development, while recent research continues to uncover new possibilities for its use in therapeutic interventions.